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A detailed examination of the neutron-induced proton emission cross-sections for ⁵⁸Ni, ⁶⁰Ni,

⁶¹Ni, ⁶²Ni, and ⁶⁴Ni, providing researchers with comparative experimental data and

standardized protocols.

This guide offers a comparative study of the (n,p) reaction cross-sections on five stable

isotopes of Nickel: ⁵⁸Ni, ⁶⁰Ni, ⁶¹Ni, ⁶²Ni, and ⁶⁴Ni. Nickel is a crucial structural material in

nuclear fission and fusion technologies, making the understanding of neutron-induced

reactions, such as the (n,p) reaction which contributes to hydrogen gas production and material

damage, of paramount importance. This report compiles experimental data from various

sources, outlines a generalized experimental protocol for measuring these cross-sections, and

provides a visual representation of the experimental workflow.

Data Presentation: (n,p) Reaction Cross-Sections
The following table summarizes experimentally measured cross-section values for (n,p)

reactions on various Nickel isotopes at different neutron energies. The data has been compiled

from multiple experimental studies to provide a comparative overview. It is important to note

that experimental uncertainties and energy resolutions vary between different studies. For

detailed uncertainty analysis, reference to the original publications is recommended.
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Neutron
Energy
(MeV)

⁵⁸Ni(n,p)⁵⁸C
o Cross-
Section
(mb)

⁶⁰Ni(n,p)⁶⁰C
o Cross-
Section
(mb)

⁶¹Ni(n,p)⁶¹C
o Cross-
Section
(mb)

⁶²Ni(n,p)⁶²C
o Cross-
Section
(mb)

⁶⁴Ni(n,p)⁶⁴C
o Cross-
Section
(mb)

~1-3

1.06 MeV: -

[1] 1.86 MeV:

-[1] 2.24

MeV: ~150[2]

2.85 MeV: -

[1] 3.77 MeV:

~300[2]

- - - -

~3-6
3.7 MeV: -[3]

5.4 MeV: -[4]
- - - -

~8-12

8 MeV:

~600[5] 10

MeV: ~500[5]

12 MeV:

~350[5]

8 MeV:

~100[5] 10

MeV: ~150[5]

12 MeV:

~100[5]

- - -

~14-15

14.54 MeV:

337.8 ±

14.7[6] 14.8

MeV: ~350[7]

14.8 MeV:

~80[7]

14.8 MeV:

~50[7][8]

14.8 MeV:

~25[7]

14.8 MeV:

~10[7]

~18
18 MeV:

~150[4]
- - - -

Note: The values presented are indicative and have been extracted from graphical

representations and textual mentions in the cited literature. For precise values and associated

uncertainties, consulting the original research papers and the EXFOR database is essential.

The EXFOR database is a comprehensive collection of experimental nuclear reaction data.[9]

[10][11]
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The experimental determination of (n,p) reaction cross-sections for Nickel isotopes

predominantly employs the activation technique followed by gamma-ray spectrometry. This

method involves irradiating a Nickel sample with neutrons of a specific energy and then

measuring the radioactivity of the resulting product nucleus.

I. Sample Preparation
Target Material: High-purity (typically >99.5%) foils of natural or isotopically enriched Nickel

are used as target materials.[2][12] The thickness of the foils is carefully chosen to be thin

enough to minimize neutron flux attenuation and self-absorption of the emitted gamma rays,

yet thick enough to produce a measurable amount of the product isotope.

Encapsulation: The Nickel foils are often sandwiched between monitor foils (e.g., Aluminum

or Gold) and then wrapped in a material like Cadmium to absorb thermal neutrons if only fast

neutron reactions are of interest. The entire stack is then sealed in a suitable container for

irradiation.

II. Neutron Irradiation
Neutron Source: Monoenergetic or quasi-monoenergetic neutrons are typically produced

using particle accelerators. Common reactions for generating neutrons in the MeV energy

range include:

³H(d,n)⁴He (D-T reaction): Produces neutrons around 14 MeV.[6]

²H(d,n)³He (D-D reaction): Produces neutrons in the 2-6 MeV range.

⁷Li(p,n)⁷Be: Can produce neutrons in a wide range of energies depending on the proton

energy.[3][4][12]

Irradiation Procedure: The prepared sample stack is placed at a specific angle (often 0

degrees) relative to the incident deuteron or proton beam, at a known distance from the

neutron-producing target. The duration of the irradiation is carefully recorded and depends

on the half-life of the product nucleus and the expected cross-section.

Neutron Flux Determination: The neutron flux at the sample position is crucial for calculating

the absolute cross-section. This is determined by measuring the activity of a standard
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monitor reaction with a well-known cross-section, such as ²⁷Al(n,α)²⁴Na or ¹⁹⁷Au(n,2n)¹⁹⁶Au.

[6]

III. Gamma-Ray Spectrometry
Detection System: After a suitable cooling period to allow for the decay of short-lived

interfering radionuclides, the irradiated sample is placed in front of a high-purity germanium

(HPGe) detector to measure the characteristic gamma rays emitted from the decay of the

product nucleus (e.g., ⁵⁸Co from the ⁵⁸Ni(n,p) reaction). The HPGe detector is chosen for its

excellent energy resolution.[6]

Efficiency Calibration: The absolute efficiency of the HPGe detector at the specific gamma-

ray energies of interest is determined using calibrated radioactive sources (e.g., ¹⁵²Eu, ¹³³Ba)

with well-known activities and gamma-ray emission probabilities.[6]

Data Acquisition and Analysis: The gamma-ray spectrum is acquired for a predetermined

time. The net peak area of the characteristic gamma-ray is determined by subtracting the

background.

IV. Cross-Section Calculation
The reaction cross-section (σ) is calculated using the activation formula, which relates the

measured activity of the product nucleus to the neutron flux, the number of target nuclei, the

irradiation and decay times, and the nuclear decay data (half-life and gamma-ray intensity) of

the product. Corrections are applied for factors such as gamma-ray self-absorption,

coincidence summing effects, and fluctuations in the neutron flux during irradiation.[12]

Mandatory Visualization
The following diagram illustrates the generalized experimental workflow for the measurement of

(n,p) reaction cross-sections using the activation technique.
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Caption: Experimental workflow for (n,p) cross-section measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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